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Compound of Interest

m-Phenylene
Compound Name:
phosphorodichloridate

cat. No.: B6317299

An In-depth Technical Guide to m-Phenylene
Phosphorodichloridate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and experimental protocols related to m-Phenylene phosphorodichloridate, a key reagent in
synthetic chemistry.

Core Chemical Properties and Structure

m-Phenylene phosphorodichloridate, systematically known as 1,3-Phenylene
bis(phosphorodichloridate), is a reactive organophosphorus compound. Its molecular structure
consists of a central benzene ring substituted at the meta positions with two
phosphorodichloridate groups. Each phosphorus atom is in a tetrahedral geometry.

Table 1: Chemical and Physical Properties of m-Phenylene Phosphorodichloridate
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Property Value Source

) 1,3-Phenylene
Chemical Name _ _ _
bis(phosphorodichloridate)

m-Phenylene

Synonym . .
phosphorodichloridate

CAS Number 38135-34-1 [1]
Molecular Formula CeHaClaO4P2 [1]
Molecular Weight 343.8 g/mol [1]
Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Reacts with water

Molecular Structure

The structure of m-Phenylene phosphorodichloridate is characterized by a planar phenyl
ring with phosphorodichloridate groups at positions 1 and 3.

Chemical structure of m-Phenylene phosphorodichloridate.

Experimental Protocols
Synthesis of m-Phenylene Phosphorodichloridate

A common method for the synthesis of m-Phenylene phosphorodichloridate involves the
reaction of resorcinol with excess phosphorus oxychloride. While a detailed, peer-reviewed
protocol for this specific compound is not readily available in the searched literature, a
representative procedure for a similar reaction is described in a patent for the preparation of a
flame retardant resorcinol phosphate. This can be adapted for the synthesis of the target
molecule.

Experimental Workflow for Synthesis
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Reactants & Catalyst

Reaction Work-up

Anhydrous ZnCl: (optional)
)

eaction Vessel
(€.9., 20L conversion unit)

Heat to refiux (approx. 106°C) Cool to 80-85°C Heat to 110-115°C
Maintain for 0.5n Add molten Resorcinol over 4h React for 1h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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